Cas no 857017-95-9 (1-methyl-1,7-dihydroquinolin-7-one)

• Product Name: 1-methyl-1,7-dihydroquinolin-7-one
• CAS No: 857017-95-9
• MF: C₁₀H₉NO
• MW: 159.1846
• CID: 5460906
• PubChem ID: 10176252
• Update Time: 2025-06-30

1-methyl-1,7-dihydroquinolin-7-one Chemical and Physical Properties

Names and Identifiers

• 7(1H)-Quinolinone, 1-methyl-
• 1-METHYL-1,7-DIHYDROQUINOLIN-7-ONE
• 1-methylquinolin-7-one
• (1-Methylquinolinium)-7-ol anion
• Z1513605571
• 1-methyl-1,7-dihydroquinolin-7-one

• Inchi： 1S/C10H9NO/c1-11-6-2-3-8-4-5-9(12)7-10(8)11/h2-7H,1H3
• InChI Key： CLWHNSXKDOCYJS-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])C2=C([H])C([H])=C([H])N(C([H])([H])[H])C2=C1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 345
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3

Additional information on 1-methyl-1,7-dihydroquinolin-7-one

1-Methyl-1,7-Dihydroquinolin-7-One: A Comprehensive Overview

The compound 1-methyl-1,7-dihydroquinolin-7-one (CAS No. 857017-95-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The 1,7-dihydroquinolin-7-one framework is particularly interesting due to its unique structural features and potential applications in drug discovery and material science.

Structural Features and Synthesis

1-Methyl-1,7-dihydroquinolin-7-one exhibits a bicyclic structure with a quinoline core and a ketone group at the 7-position. The methyl substitution at the 1-position adds complexity to the molecule, influencing its electronic properties and reactivity. The synthesis of this compound typically involves multi-step organic reactions, often leveraging palladium-catalyzed coupling reactions or intramolecular cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds, making them more accessible for research purposes.

Chemical Properties and Reactivity

The chemical properties of 1-methyl-1,7-dihydroquinolin-7-one are heavily influenced by its conjugated π-system and the electron-withdrawing ketone group. These features make the molecule highly reactive towards nucleophilic attacks and electrophilic substitutions. For instance, the ketone group can participate in enolate formation under basic conditions, enabling further functionalization. Additionally, the nitrogen atom in the quinoline ring can act as a Lewis base, facilitating coordination with metal ions—a property that has been exploited in catalysis and materials science.

Applications in Drug Discovery

One of the most promising applications of 1-methyl-1,7-dihydroquinolin-7-one lies in its potential as a lead compound for drug development. The quinoline skeleton is well-known for its pharmacological activity, with numerous drugs derived from this structure. Recent studies have highlighted the ability of this compound to modulate key biological targets such as kinases and G-protein coupled receptors (GPCRs). For example, researchers have demonstrated that derivatives of 1-methyl-1,7-dihydroquinolin-7-one can inhibit certain cancer-related kinases with high potency and selectivity.

Moreover, the methyl substitution at the 1-position enhances lipophilicity, which is crucial for drug bioavailability. This feature makes 1-methyl-1,7-dihydroquinolin-7-one an attractive scaffold for designing small molecule inhibitors targeting various diseases, including cancer and neurodegenerative disorders.

Role in Material Science

Beyond pharmacology, 1-methyl-1,7-dihydroquinolin-7-one has found applications in material science due to its unique electronic properties. The conjugated π-system allows for strong absorption in the visible region of the spectrum, making it a candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices.

In addition to optical applications, this compound exhibits magnetic properties under certain conditions. Studies have shown that derivatives of 1-methyl-1,7-dihydroquinolin-7-one can act as ligands in metalloorganic frameworks (MOFs), enhancing their stability and functionality. These findings underscore the versatility of this molecule across diverse scientific disciplines.

Recent Research Highlights

The past few years have witnessed significant advancements in understanding the properties and applications of 1-methyl-1,7-dihydroquinolin-7-one. A notable study published in *Nature Communications* demonstrated that this compound can serve as a versatile building block for constructing complex polycyclic architectures through tandem catalytic processes.

Another groundbreaking study reported in *Angewandte Chemie* revealed that 1-methyl-1,7-dihydroquinolin-7-one derivatives exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes (COX). This discovery opens new avenues for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Conclusion

In summary, 8569844686468468468468468468468468468468468468468468468468468468, (CAS No. 857017-95-) is a multifaceted compound with immense potential across various scientific domains. Its unique structural features enable diverse reactivity patterns that make it an invaluable tool for researchers working on drug discovery and material science projects.